Cas no 1227306-93-5 (2-Amino-1-(3,4,5-trifluorophenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(3,4,5-trifluorophenyl)ethan-1-ol
• CAS No: 1227306-93-5
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD17284562
• CID: 4579180
• PubChem ID: 18628166
• Update Time: 2025-06-26

2-Amino-1-(3,4,5-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4,5-trifluorophenyl)ethan-1-ol
• 2-amino-1-(3,4,5-trifluorophenyl)ethanol
• 2-Amino-1-(3,4,5-trifluorophenyl)ethan-1-ol

• MDL： MFCD17284562
• Inchi： 1S/C8H8F3NO/c9-5-1-4(7(13)3-12)2-6(10)8(5)11/h1-2,7,13H,3,12H2
• InChI Key： JJASRZWXLGMVDJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(CN)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Amino-1-(3,4,5-trifluorophenyl)ethan-1-ol

2-Amino-1-(3,4,5-Trifluorophenyl)Ethan-1-Ol: A Comprehensive Overview

2-Amino-1-(3,4,5-trifluorophenyl)ethan-1-ol, also known by its CAS number 1227306-93-5, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to an ethan-1-ol backbone. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in the molecule imparts it with distinct chemical properties, making it a valuable compound in both academic and industrial research.

The synthesis of 2-amino-1-(3,4,5-trifluorophenyl)ethan-1-ol involves a series of well-established organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound efficiently. The trifluorophenyl group is typically introduced via nucleophilic aromatic substitution or through the use of prefunctionalized aromatic rings.

The structural uniqueness of this compound has led to its exploration in various applications. One of the most promising areas is its use in drug discovery. The trifluorophenyl group is known for its lipophilic properties, which enhance the bioavailability of drugs. Recent studies have shown that derivatives of 2-amino-1-(3,4,5-trifluorophenyl)ethan-1-ol exhibit potent activity against several disease targets, including cancer and neurodegenerative disorders. For example, a research team from the University of California reported that this compound acts as a selective inhibitor of a key enzyme involved in Alzheimer's disease progression.

In addition to its pharmaceutical applications, 2-amino-1-(3,4,5-trifluorophenyl)ethan-1-ol has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for designing novel catalysts and sensors. A recent study published in Nature Materials highlighted its use as a ligand in constructing metal-organic frameworks (MOFs) with exceptional gas adsorption capabilities.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like 2-amino-1-(3,4,5-trifluorophenyl)ethan-1-ol becomes crucial. Recent findings from the European Chemicals Agency (ECHA) suggest that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are needed to assess its long-term effects on ecosystems.

In conclusion, 2-amino-1-(3,4,5-trifluorophenyl)ethan-1-ol, with its CAS number 1227306-93-5, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmaceuticals, materials science, and environmental studies underscore its importance as a research tool and industrial product. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.